Cas no 2680831-73-4 (benzyl N-4-(4-fluorophenyl)-4-hydroxybutan-2-ylcarbamate)

• Product Name: benzyl N-4-(4-fluorophenyl)-4-hydroxybutan-2-ylcarbamate
• CAS No: 2680831-73-4
• MF: C₁₈H₂₀FNO₃
• MW: 317.35470867157
• CID: 5635635
• PubChem ID: 165922122
• Update Time: 2025-06-14

benzyl N-4-(4-fluorophenyl)-4-hydroxybutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28293412
• benzyl N-[4-(4-fluorophenyl)-4-hydroxybutan-2-yl]carbamate
• 2680831-73-4
• benzyl N-4-(4-fluorophenyl)-4-hydroxybutan-2-ylcarbamate

• Inchi： 1S/C18H20FNO3/c1-13(11-17(21)15-7-9-16(19)10-8-15)20-18(22)23-12-14-5-3-2-4-6-14/h2-10,13,17,21H,11-12H2,1H3,(H,20,22)
• InChI Key： WQAOUBMZCSMFGH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC(C)NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 317.14272166g/mol
• Monoisotopic Mass: 317.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-4-(4-fluorophenyl)-4-hydroxybutan-2-ylcarbamate

Comprehensive Overview of Benzyl N-4-(4-Fluorophenyl)-4-Hydroxybutan-2-Ylcarbamate (CAS No. 2680831-73-4)

The compound benzyl N-4-(4-fluorophenyl)-4-hydroxybutan-2-ylcarbamate (CAS No. 2680831-73-4) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This carbamate derivative, featuring a 4-fluorophenyl moiety and a hydroxybutan-2-yl chain, is widely studied for its role in drug discovery and medicinal chemistry. Researchers are particularly interested in its synthetic pathways, biological activity, and mechanism of action, making it a subject of ongoing scientific exploration.

In recent years, the demand for fluorinated compounds like benzyl N-4-(4-fluorophenyl)-4-hydroxybutan-2-ylcarbamate has surged, driven by their enhanced stability and bioavailability. Fluorination is a key strategy in modern drug design, as it often improves metabolic resistance and target binding affinity. This compound’s carbamate functional group further enhances its versatility, enabling interactions with various enzymes and receptors. Such characteristics align with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

The synthesis of CAS No. 2680831-73-4 typically involves multi-step organic reactions, including protection-deprotection strategies and selective fluorination. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. These methodologies are critical for researchers aiming to reproduce or modify the compound for specific applications, such as enzyme inhibition studies or proteomics research.

From a commercial perspective, benzyl N-4-(4-fluorophenyl)-4-hydroxybutan-2-ylcarbamate is often sourced by pharmaceutical companies and academic labs for high-throughput screening (HTS) campaigns. Its potential as a building block for more complex molecules makes it valuable in combinatorial chemistry. Additionally, its relevance to neurodegenerative disease research and inflammatory pathways has sparked interest, as scientists explore its interactions with proteins like kinases and G-protein-coupled receptors (GPCRs).

Environmental and safety considerations are also pivotal in handling CAS No. 2680831-73-4. While not classified as hazardous, proper laboratory practices, including the use of PPE and fume hoods, are recommended. The compound’s stability under various pH conditions and solubility profiles are frequently studied to optimize its storage and application in biological assays.

In summary, benzyl N-4-(4-fluorophenyl)-4-hydroxybutan-2-ylcarbamate represents a compelling case study in modern chemistry. Its structural features, combined with its applicability in drug development and biochemical research, underscore its importance. As the scientific community continues to investigate fluorinated carbamates, this compound is poised to remain a focal point for innovation in therapeutic and diagnostic fields.